N-allyl-1-{3-[(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]benzoyl}piperidine-4-carboxamide

• IUPAC Name: 7-(3-methylphenyl)-6-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C26H20N4O4S/c1-15-6-8-17(9-7-15)24-28-23(34-29-24)13-35-26-27-20-12-22-21(32-14-33-22)11-19(20)25(31)30(26)18-5-3-4-16(2)10-18/h3-12H,13-14H2,1-2H3
• InChI Key: BAQMQPLPLYIXIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC5=C(C=C4C(=O)N3C6=CC=CC(=C6)C)OCO5
• Molecular Formula: C26H20N4O4S
• Molecular Weight: 484.5 g/mol

Description

N-allyl-1-{3-[(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]benzoyl}piperidine-4-carboxamide is a useful research compound. Its molecular formula is C26H20N4O4S and its molecular weight is 484.53. The purity is usually 95%.
BenchChem offers high-quality N-allyl-1-{3-[(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]benzoyl}piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-allyl-1-{3-[(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]benzoyl}piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Antineoplastic Applications

Research on compounds structurally related to the one often focuses on synthesizing new derivatives with potential therapeutic applications. For instance, the study by Markosyan et al. (2010) explores the synthesis of new benzo[H]quinazoline derivatives, examining their antineoplastic and antimonoamineoxidase properties. Such studies indicate that compounds with complex structures, including N-allyl piperidine carboxamide derivatives, might be synthesized to target specific biological activities, suggesting potential applications in cancer therapy or as enzyme inhibitors (Markosyan et al., 2010).

Pharmacological Evaluation and Antipsychotic Agents

Another aspect of research involving similar compounds involves their pharmacological evaluation. Norman et al. (1996) synthesized heterocyclic analogues of antipsychotic agents and evaluated them for their binding to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors, as well as for their ability to antagonize specific behavioral responses in mice. This suggests that compounds related to "N-allyl-1-{3-[(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]benzoyl}piperidine-4-carboxamide" could be evaluated for similar pharmacological activities, contributing to the development of new antipsychotic medications (Norman et al., 1996).

Antibacterial Properties

Compounds with the N-allyl piperidine motif have also been evaluated for their antibacterial properties. Pouramiri et al. (2017) synthesized novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamides and assessed their antibacterial activities against both Gram-negative and Gram-positive bacteria. This research points to potential applications of related compounds in developing new antibacterial agents, highlighting the broad range of scientific research applications that such structures might have (Pouramiri et al., 2017).